Cas no 36556-52-2 (2,3-Dichloro-4-fluoroaniline)

• Product Name: 2,3-Dichloro-4-fluoroaniline
• CAS No: 36556-52-2
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• MDL: MFCD08706409
• CID: 304195
• PubChem ID: 23162865
• Update Time: 2025-05-20

2,3-Dichloro-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-fluoroaniline
• Benzenamine,2,3-dichloro-4-fluoro-
• 2,3,5-TRIFLUORO NITROBENZENE
• 2,3-Dichlor-4-fluoranilin
• 2,3-dichloro-4-fluorobenzenamine
• 2,3-Dichloro-4-fluoro-phenylamine
• Benzenamine, 2,3-dichloro-4-fluoro-
• PubChem4389
• FBJNROHMXNXQBQ-UHFFFAOYSA-N
• 2,3-dichloro-4-fluorophenylamine
• WT235
• 4645AB
• SBB070247
• PC7141
• FCH921529
• CM11404
• AM61931
• AS04073
• 2,3-bis(chloranyl)-4-fluoranyl-aniline
• DTXSID00631151
• AKOS006346500
• AC-9655
• 36556-52-2
• CS-0028728
• FT-0659636
• EN300-7411939
• 2 pound not3-Dichloro-4-fluoroaniline
• DS-14743
• A823296
• SY010711
• 2-AMINO-6-METHOXYTOLUENE
• MFCD08706409
• SCHEMBL3287160
• 2,3-dichloro-4-fluoro-aniline
• DB-069402

• MDL： MFCD08706409
• Inchi： 1S/C6H4Cl2FN/c7-5-3(9)1-2-4(10)6(5)8/h1-2H,10H2
• InChI Key： FBJNROHMXNXQBQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1N)F)Cl

Computed Properties

• Exact Mass: 178.97000
• Monoisotopic Mass: 178.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data available
• Density: 1.502
• Melting Point: No data available
• Boiling Point: 253 ºC
• Flash Point: 107 ºC
• PSA: 26.02000
• LogP: 3.29590

2,3-Dichloro-4-fluoroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,3-Dichloro-4-fluoroaniline

Recent Advances in the Research of 2,3-Dichloro-4-fluoroaniline (CAS: 36556-52-2) and Its Applications in Chemical Biology and Pharmaceutical Sciences

2,3-Dichloro-4-fluoroaniline (CAS: 36556-52-2) is a halogenated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have explored its potential in drug discovery, particularly in the development of novel antimicrobial and anticancer agents.

One of the most notable advancements in the research of 2,3-Dichloro-4-fluoroaniline is its role in the synthesis of heterocyclic compounds. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in constructing indole and quinoline derivatives, which exhibit potent inhibitory effects against bacterial pathogens. The study highlighted the compound's ability to enhance the pharmacokinetic properties of these derivatives, making them promising candidates for further clinical evaluation.

In addition to its applications in drug discovery, 2,3-Dichloro-4-fluoroaniline has been investigated for its potential in material science. A recent report in *Advanced Materials* described its use as a building block for organic semiconductors, which are critical components in flexible electronics and optoelectronic devices. The study revealed that the fluorine and chlorine substituents on the aniline ring contribute to the material's stability and charge transport properties, opening new avenues for its application in next-generation technologies.

Another area of research focuses on the environmental and toxicological aspects of 2,3-Dichloro-4-fluoroaniline. A 2022 study in *Environmental Science & Technology* examined its degradation pathways and ecotoxicological effects, revealing that advanced oxidation processes (AOPs) can effectively break down the compound into less harmful byproducts. These findings are particularly relevant for industries seeking to minimize the environmental impact of halogenated aniline derivatives.

Despite these advancements, challenges remain in the large-scale production and application of 2,3-Dichloro-4-fluoroaniline. Issues such as regioselectivity in chemical reactions and the need for greener synthetic methods are areas of active research. Recent work published in *Green Chemistry* proposed a catalytic approach using transition metal complexes to improve the efficiency and sustainability of its synthesis, addressing some of these challenges.

In conclusion, 2,3-Dichloro-4-fluoroaniline (CAS: 36556-52-2) continues to be a compound of significant interest in chemical biology and pharmaceutical sciences. Its diverse applications, from drug discovery to material science, underscore its importance as a versatile intermediate. Future research is expected to further elucidate its potential and address existing limitations, paving the way for innovative applications in various fields.